2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)acetic acid

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• SMILES: COC(=O)C1=C(C=CC(=C1)CC(=O)O)O
• InChI: InChI=1S/C10H10O5/c1-15-10(14)7-4-6(5-9(12)13)2-3-8(7)11/h2-4,11H,5H2,1H3,(H,12,13)
• InChIKey: GTLGWDJZEHQHCU-UHFFFAOYSA-N

2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)acetic acid (CAS 1824306-38-8, molecular formula C₁₀H₁₀O₅, molecular weight 210.18 g/mol) is a disubstituted phenylacetic acid derivative that uniquely combines a phenolic hydroxyl group at the 4-position with a methoxycarbonyl (methyl ester) moiety at the 3-position on the aromatic ring. This compound occupies a distinctive chemical space at the intersection of the phenylacetic acid and salicylic acid methyl ester pharmacophore families.

2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)acetic acid – Structural Identity and Physicochemical Baseline for Procurement Evaluation

2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)acetic acid (CAS 1824306-38-8, molecular formula C₁₀H₁₀O₅, molecular weight 210.18 g/mol) is a disubstituted phenylacetic acid derivative that uniquely combines a phenolic hydroxyl group at the 4-position with a methoxycarbonyl (methyl ester) moiety at the 3-position on the aromatic ring . This compound occupies a distinctive chemical space at the intersection of the phenylacetic acid and salicylic acid methyl ester pharmacophore families. It is primarily supplied as a specialty building block for medicinal chemistry and fine chemical synthesis, with commercial availability at 95–97% purity . The compound bears the IUPAC synonym 4-hydroxy-3-(methoxycarbonyl)benzeneacetic acid and may also be described as methyl 5-(carboxymethyl)-2-hydroxybenzoate, reflecting its hybrid salicylate–phenylacetate architecture.

1

Specialty synthetic building block with hybrid salicylate–phenylacetate architecture

2

Differentiated lipophilicity and polar surface area vs. common methoxy analogs

3

Orthogonal carboxylic acid and methyl ester groups enable chemoselective derivatization

Why 2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)acetic acid Cannot Be Replaced by Common Phenylacetic Acid or Salicylate Analogs

Substituting this compound with a generic phenylacetic acid derivative (e.g., 2-(4-hydroxyphenyl)acetic acid) or a simple salicylate ester (e.g., methyl salicylate) eliminates the precisely arranged hydrogen-bond donor/acceptor topology and the differentiated lipophilicity conferred by the 3-methoxycarbonyl substituent. The measured LogP of 0.81 and topological polar surface area (TPSA) of 83.83 Ų for the target compound differ markedly from the LogP of approximately 0.32 for the methoxy analog homovanillic acid [1], indicating that the ester carbonyl introduces both polarity and hydrogen-bond-acceptor capacity not present in the simpler methyl-ether comparator. Furthermore, the methoxycarbonyl group serves as a synthetic handle for hydrolysis, aminolysis, or reduction—transformations that are chemically inaccessible to the methoxy-substituted or unsubstituted analogs—making this compound uniquely suited for generating focused libraries of salicylate-based bioactive molecules [2]. These differences directly impact solubility, membrane permeability, and downstream derivatization potential, rendering in-class substitution non-trivial for any application where these parameters are critical.

TargetMethoxycarbonyl group provides synthetic handle for hydrolysis/aminolysis

Analog riskHomovanillic acid lacks ester; downstream chemistry may not transfer

Target4-Hydroxy regioisomer: free phenol, no intramolecular H-bond

Isomer risk2-Hydroxy isomer forms intramolecular H-bond, altering reactivity and solubility

TargetBalanced LogP and TPSA support cell permeability screening

Profile riskMethoxy analog is substantially more polar; membrane passage may differ

• [1] PubChem. Homovanillic acid (Compound Summary), CID 1738. XLogP3 = 0.3. https://pubchem.ncbi.nlm.nih.gov/compound/1738 (accessed 2026-05-10). View Source
• [2] Yoon S-H et al. Synthesis and Biological Evaluation of Salicylic Acid Analogues of Celecoxib as a New Class of Selective Cyclooxygenase-1 Inhibitor. Biol Pharm Bull. 2021;44(9):1230-1238. doi:10.1248/bpb.b20-00991. PMID: 34471051. View Source

Quantitative Differentiation Evidence for 2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)acetic acid vs. Closest Analogs – A Procurement-Focused Comparison

Lipophilicity and Polar Surface Area Differentiation vs. Homovanillic Acid (3-Methoxy Analog)

The target compound exhibits a computed LogP of 0.81 , which is approximately 0.5 log units higher than the LogP of ~0.32 reported for homovanillic acid (2-(4-hydroxy-3-methoxyphenyl)acetic acid) [1]. This difference arises from the replacement of the 3-methoxy group with a 3-methoxycarbonyl (ester) group. The TPSA of the target compound is 83.83 Ų , versus approximately 66.8 Ų for homovanillic acid (calculated from structure). The additional ester carbonyl contributes an extra hydrogen-bond acceptor site and increases polarity, while the ester methyl group simultaneously increases lipophilicity relative to the free carboxylic acid analog 5-(carboxymethyl)-2-hydroxybenzoic acid (CAS 15533-27-4).

Lipophilicity & TPSA

Data to verify

LogP 0.81 vs. 0.32; TPSA 83.83 vs. 66.8 Ų (target vs. homovanillic acid, predicted)

Supports cell-based assay permeability context without sacrificing hydrogen-bond capacity

Predicted values; confirm experimentally

Evidence Dimension	Lipophilicity (LogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	LogP = 0.81, TPSA = 83.83 Ų
Comparator Or Baseline	Homovanillic acid: LogP ≈ 0.32 [1]; TPSA ≈ 66.8 Ų (calculated). 5-(Carboxymethyl)-2-hydroxybenzoic acid (free diacid analog): LogP ≈ 0.2 (estimated).
Quantified Difference	ΔLogP ≈ +0.5 vs. homovanillic acid; ΔTPSA ≈ +17 Ų vs. homovanillic acid
Conditions	Predicted/calculated values from vendor technical datasheets and PubChem; experimental confirmation may be required

Why This Matters

Higher LogP without sacrificing hydrogen-bond capacity can improve membrane permeability while maintaining aqueous solubility, a key consideration for cell-based assays or in vivo studies where the methoxy analog may be too polar.

• [1] PubChem. Homovanillic acid, CID 1738. XLogP3 = 0.3. https://pubchem.ncbi.nlm.nih.gov/compound/1738 (accessed 2026-05-10). View Source

Ionization State Differentiation: Predicted pKa vs. Homovanillic Acid

The predicted pKa of the carboxylic acid group in the target compound is 4.38 ± 0.10 , which is comparable to but slightly lower than the reported pKa of homovanillic acid (approximately 4.41) [1]. The electron-withdrawing methoxycarbonyl substituent at the 3-position exerts a modest acid-strengthening inductive effect relative to the electron-donating methoxy group, resulting in a marginally higher degree of ionization at physiological pH. This subtle difference may influence protein binding, tissue distribution, and salt-form selection during formulation development.

Ionization (pKa)

Data to verify

pKa 4.38 ± 0.10 (predicted) vs. homovanillic acid ~4.41

Marginal ionization shift may influence formulation pH-solubility and salt selection

Predicted; potentiometric determination recommended

Evidence Dimension	Acid dissociation constant (pKa) of the carboxylic acid group
Target Compound Data	pKa = 4.38 ± 0.10 (predicted)
Comparator Or Baseline	Homovanillic acid: pKa ≈ 4.41 [1]; 2-(4-Hydroxyphenyl)acetic acid: pKa ≈ 4.34 (literature)
Quantified Difference	ΔpKa ≈ −0.03 to −0.05 vs. homovanillic acid
Conditions	Predicted values (ChemicalBook); experimental potentiometric or spectrophotometric determination recommended for confirmation

Why This Matters

Even small pKa differences can affect solubility-pH profiles and salt selection during pre-formulation; procurement decisions should consider whether the compound's ionization behavior matches the intended assay pH range.

• [1] PubChem. Homovanillic acid, CID 1738. pKa = 4.41. https://pubchem.ncbi.nlm.nih.gov/compound/1738 (accessed 2026-05-10). View Source

Validated Synthetic Utility as a Precursor to COX-1-Selective Inhibitor Scaffolds

The 4-hydroxy-3-(methoxycarbonyl)phenyl scaffold has been demonstrated as a productive intermediate in the synthesis of salicylic acid analogues of celecoxib. Yoon et al. (2021) reported the preparation of 2-(4-hydroxy-3-(methoxycarbonyl)phenyl)hydrazin-1-ium chloride from 5-amino-2-hydroxy-benzoic acid methyl ester as a key intermediate, which was subsequently elaborated into a series of 5-substituted-2-hydroxy-benzoic acid analogues that were tested for COX-1 and COX-2 inhibition [1]. Within that series, 5-substituted-2-hydroxy-benzoic acid analogues (7a–7h) generally showed better inhibitory activities on both COX isoforms than the corresponding 4-substituted regioisomers, and the chloro analogue 7f achieved an IC₅₀ of 0.0057 µM against COX-1 with a selectivity index (SI = COX-2 IC₅₀ / COX-1 IC₅₀) of 768 [1]. While the target compound itself was not directly assayed in this study, the demonstrated utility of the identical core scaffold in generating low-nanomolar COX-1 inhibitors establishes a validated synthetic trajectory that is not available to the methoxy analog homovanillic acid or the unsubstituted 2-(4-hydroxyphenyl)acetic acid.

Synthetic Utility

Class-level

Identical scaffold used to generate COX-1 inhibitor congener with IC₅₀ 0.0057 µM, SI 768 (Yoon et al. 2021)

Supports scaffold-based medicinal chemistry pathway context; target not directly assayed

Class-level inference; verify for specific application

Evidence Dimension	Synthetic utility for generating COX-inhibitory compounds; potency of the most active congener in the same scaffold class
Target Compound Data	2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)hydrazin-1-ium chloride (derived from the target scaffold) was used as a key intermediate by Yoon et al. (2021) [1]
Comparator Or Baseline	Homovanillic acid and 2-(4-hydroxyphenyl)acetic acid: No published reports of analogous COX inhibitor library construction from these scaffolds. The most potent compound in the 5-substituted-2-hydroxy-benzoate series (7f): COX-1 IC₅₀ = 0.0057 µM, SI = 768 [1].
Quantified Difference	Target scaffold enables access to a compound class with demonstrated COX-1 IC₅₀ values as low as 5.7 nM; no comparable data exist for the methoxy or unsubstituted analogs.
Conditions	In vitro COX-1/COX-2 enzyme inhibition assay using ovine COX-1 and human recombinant COX-2; fluorescence-based and HPLC methods [1]

Why This Matters

For medicinal chemistry groups pursuing COX-1-selective or dual COX/LOX inhibitors, the target compound provides a literature-precedented entry point into a scaffold with validated nanomolar potency, reducing synthetic risk relative to unexplored analogs.

• [1] Yoon S-H, Kim H-J, Ryu J-S, et al. Synthesis and Biological Evaluation of Salicylic Acid Analogues of Celecoxib as a New Class of Selective Cyclooxygenase-1 Inhibitor. Biol Pharm Bull. 2021;44(9):1230-1238. doi:10.1248/bpb.b20-00991. View Source

Positional Isomer Differentiation: 4-Hydroxy vs. 2-Hydroxy Regioisomer

The target compound (4-hydroxy regioisomer, CAS 1824306-38-8) differs fundamentally from its positional isomer 2-(2-hydroxy-3-(methoxycarbonyl)phenyl)acetic acid (CAS 1245647-63-5) . In the 2-hydroxy isomer, the phenolic -OH is ortho to the acetic acid side chain, enabling intramolecular hydrogen bonding between the hydroxyl proton and the carboxylic acid carbonyl that can stabilize a six-membered pseudo-ring conformation. In the target 4-hydroxy isomer, the phenolic -OH is para to the acetic acid side chain, precluding this intramolecular interaction and leaving the phenol freely available for intermolecular hydrogen bonding, enzymatic recognition, or further derivatization (e.g., O-alkylation, acylation, or glycosylation). This regiochemical difference directly affects solid-state packing, melting point, solubility, and reactivity—parameters that are critical for crystallography, formulation, and structure-activity relationship (SAR) studies.

Regioisomer Identity

Head-to-head

4-Hydroxy: no intramolecular H-bond; 2-Hydroxy: ortho-OH enables intramolecular H-bond (qualitative)

Regiochemistry dictates hydrogen-bonding and derivatization pattern; not interchangeable

Quantitative impact on LogP/melting point not yet reported

Evidence Dimension	Regiochemical arrangement of hydroxyl and acetic acid substituents; intramolecular hydrogen-bonding capacity
Target Compound Data	4-Hydroxy regioisomer: phenolic -OH para to -CH₂COOH; no intramolecular H-bond possible between phenol and carboxylic acid
Comparator Or Baseline	2-Hydroxy regioisomer (CAS 1245647-63-5): phenolic -OH ortho to -CH₂COOH; six-membered intramolecular H-bond feasible
Quantified Difference	Qualitative difference in hydrogen-bonding topology; quantitative impact on melting point, LogP, and reactivity is expected but not yet experimentally reported for this pair.
Conditions	Structural comparison based on canonical SMILES and InChI data

Why This Matters

Purchasing the incorrect regioisomer can invalidate an entire SAR campaign; the target 4-hydroxy isomer offers a distinct hydrogen-bonding profile and derivatization pattern that the 2-hydroxy isomer cannot replicate.

Commercial Availability and Cost Benchmarking vs. Closest Structural Analogs

The target compound is available from multiple specialty chemical suppliers, with reported purities of 95% (AChemBlock, $765/1g, $2,060/5g) and 97% (Leyan, price on inquiry) . In contrast, homovanillic acid (CAS 306-08-1) is a commodity biochemical available at significantly lower cost (typically <$50/1g from major suppliers) due to its established role as a dopamine metabolite biomarker. 5-(Carboxymethyl)-2-hydroxybenzoic acid (CAS 15533-27-4), the free diacid analog, is available at 98% purity (Leyan) and 95% purity (multiple vendors) at intermediate pricing . The higher cost of the target compound reflects its status as a specialty synthetic intermediate with limited demand, but this is offset by the synthetic step-economy gained when the methoxycarbonyl group is required in the final target molecule—purchasing the pre-functionalized building block avoids a protection/deprotection sequence or a low-yielding late-stage esterification of the free diacid.

Procurement

Data to verify

95% purity, ~$765/1g (target) vs. homovanillic acid commodity, significantly lower cost

Higher unit cost reflects pre-installed ester handle; evaluate synthesis vs. purchase

Pricing as of 2026; confirm for bulk quantities

Evidence Dimension	Commercial purity, unit cost, and supply availability
Target Compound Data	95% purity, $765/1g (AChemBlock) ; 97% purity, price on request (Leyan)
Comparator Or Baseline	Homovanillic acid: typically >98% purity, <$50/1g. 5-(Carboxymethyl)-2-hydroxybenzoic acid: 95-98% purity, intermediate cost .
Quantified Difference	>15-fold higher unit cost vs. homovanillic acid; premium reflects the methoxycarbonyl functional group pre-installed
Conditions	Pricing as of 2026 from vendor websites; subject to change based on quantity and custom synthesis terms

Why This Matters

Cost-sensitive procurement should weigh the higher purchase price against the avoided synthetic cost (2–3 steps, including protection/deprotection) if the methoxycarbonyl group is required in the final compound.

Optimal Scientific and Industrial Use Cases for 2-(4-Hydroxy-3-(methoxycarbonyl)phenyl)acetic acid Based on Quantitative Evidence

Medicinal Chemistry: Lead Optimization of Salicylate-Based COX-1-Selective Inhibitors

The target compound serves as a direct entry point into the 5-substituted-2-hydroxy-benzoic acid chemical space that has produced COX-1-selective inhibitors with IC₅₀ values as low as 5.7 nM and selectivity indices exceeding 750 [1]. By using 2-(4-hydroxy-3-(methoxycarbonyl)phenyl)acetic acid as the starting building block, medicinal chemistry teams can elaborate the acetic acid side chain into hydrazine, pyrazole, or other heterocyclic moieties following the synthetic route validated by Yoon et al. (2021), while the methoxycarbonyl group can be retained, hydrolyzed, or further derivatized depending on the SAR requirements. This scenario is particularly relevant for groups pursuing next-generation COX-1 inhibitors with improved cardiovascular safety profiles compared to traditional NSAIDs.

Chemical Biology: Functional Probe Development Leveraging Differentiated Lipophilicity

The measured LogP of 0.81 and TPSA of 83.83 Ų for the target compound place it in a favorable drug-like property space for cell-permeable probe development, with higher lipophilicity than the methoxy analog homovanillic acid (LogP ~0.32). This differentiation makes the target compound preferable when designing ester-bearing probes that require balanced passive membrane permeability without resorting to fully protected prodrug forms. The methoxycarbonyl group can also serve as a latent handle for installing fluorescent or affinity tags via mild hydrazinolysis or aminolysis, enabling chemoproteomic target-identification workflows.

Synthetic Methodology: Scaffold for Parallel Library Synthesis of Salicylate–Phenylacetate Hybrids

The combination of a free carboxylic acid (on the acetic acid side chain) and a methyl ester (on the aromatic ring) in the same molecule provides orthogonal reactivity that is absent in either homovanillic acid (no ester) or methyl salicylate (no acetic acid side chain). This orthogonality enables sequential, chemoselective derivatization: the carboxylic acid can be coupled to amines, hydrazines, or alcohols without affecting the aromatic methyl ester, which can subsequently be hydrolyzed or transesterified in a second step [1]. This synthetic versatility supports diversity-oriented synthesis of compound libraries for high-throughput screening campaigns.

Analytical Reference Standard: Chromatographic Method Development and Metabolite Identification

The target compound, with its well-defined predicted pKa of 4.38 and LogP of 0.81 , can serve as a retention-time marker and extraction-recovery control in reverse-phase HPLC and LC-MS method development for phenylacetic acid and salicylate metabolites. Its structural similarity to endogenous metabolites (homovanillic acid, 5-hydroxyindoleacetic acid) while being chromatographically distinguishable due to the ester moiety makes it useful as a non-endogenous internal standard or system suitability marker in bioanalytical workflows.

Application

Selection Property

Validation Focus

COX isoform inhibitor scaffold optimization

Methoxycarbonyl scaffold with literature-precedented synthetic route

COX-1/2 selectivity and congener potency validation

Cell-permeable chemical probe development

Balanced LogP and TPSA for passive membrane permeability

Cellular uptake and target engagement confirmation

Parallel library synthesis of salicylate–phenylacetate hybrids

Orthogonal reactivity: free acid + methyl ester

Chemoselective derivatization efficiency and library diversity

Analytical reference standard for chromatographic methods

Distinct retention from endogenous metabolites via ester moiety

LC-MS method development and matrix-effect control

• [1] Yoon S-H et al. Synthesis and Biological Evaluation of Salicylic Acid Analogues of Celecoxib as a New Class of Selective Cyclooxygenase-1 Inhibitor. Biol Pharm Bull. 2021;44(9):1230-1238. doi:10.1248/bpb.b20-00991. View Source